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Compound of Interest

Compound Name: (Z)-9-Tricosene

Cat. No.: B013447 Get Quote

Essential Safety and Handling Guide for (Z)-9-
Tricosene
This document provides immediate, essential safety, handling, and disposal information for

(Z)-9-Tricosene (CAS No. 27519-02-4), also known as Muscalure. The following procedural

guidance is intended for researchers, scientists, and drug development professionals to ensure

safe laboratory operations.

(Z)-9-Tricosene is a clear, almost colorless liquid primarily used as an insect pheromone.[1][2]

[3] While it has low acute toxicity, it may cause skin and eye irritation, as well as potential

respiratory and digestive tract irritation.[1][2] Some safety data sheets indicate it may cause an

allergic skin reaction.[4][5][6] Therefore, adherence to proper safety protocols is crucial.

Chemical and Physical Properties
A summary of key quantitative data for (Z)-9-Tricosene is provided below for easy reference.
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Property Value Citations

CAS Number 27519-02-4 [1][2][4]

Molecular Formula C23H46 [1][6][7]

Molecular Weight 322.61 g/mol [1][6]

Appearance Clear, almost colorless liquid [1][2][3]

Boiling Point 300 °C (572 °F) at 760 mmHg [5]

Flash Point > 110 °C (> 230 °F) [5]

Density ~0.806 g/mL [1][3]

Vapor Density 11.47 (Air = 1) [1][5]

Solubility

Insoluble in water. Soluble in

ethanol, DMSO, DMF, acetone,

and hydrocarbons.

[5][7][8]

Acute Oral Toxicity (LD50, Rat) > 5000 mg/kg [1][2][4]

Acute Dermal Toxicity (LD50,

Rabbit)
> 2000 mg/kg [1][2]

Personal Protective Equipment (PPE)
Strict adherence to PPE guidelines is mandatory when handling (Z)-9-Tricosene. Engineering

controls, such as providing exhaust ventilation, should be in place to minimize airborne

concentrations.[1][2]
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Category Recommended PPE Citations

Eye/Face Protection
Safety glasses with side-

shields or splash goggles.
[1][5]

Hand Protection

Wear appropriate protective

gloves (e.g., nitrile rubber).

Inspect gloves before use.

[4][5][6]

Skin and Body Protection

Lab coat, long-sleeved shirt,

long pants, and closed-toe

shoes. For larger quantities or

risk of splashing, a full suit and

boots may be necessary.

[1][9]

Respiratory Protection

Not typically required with

adequate ventilation. For

nuisance exposures, a P95

(US) or P1 (EU) particulate

respirator may be used. For

higher-level protection, use

appropriate cartridges (e.g.,

OV/AG/P99).

[6]

Standard Handling and Storage Protocol
Handling:

Ensure the work area is well-ventilated, utilizing an eyewash station and safety shower

nearby.[2]

Avoid contact with skin, eyes, and clothing.[2]

Do not ingest or inhale vapors or spray.[1][2]

Keep the container tightly closed when not in use.[1][2]

Keep away from heat, sparks, open flames, and other sources of ignition.[1]
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Avoid contact with incompatible materials, such as strong oxidizing agents.[1][2]

Wash hands and any exposed skin thoroughly after handling.[2][7]

Storage:

Store in a tightly sealed container in a cool, dry, and well-ventilated area.[1][2]

Some suppliers recommend long-term storage at -20°C.[3][7]

Store away from incompatible materials.[2]
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Workflow for Safe Handling of (Z)-9-Tricosene

Preparation

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Step 1

Handle in a Well-Ventilated Area
(e.g., Fume Hood)

Step 2

Perform Experiment/
Dispense Chemical

Step 3

Securely Close Container &
Return to Storage (-20°C)

Step 4

Clean Work Area &
Dispose of Waste Properly

Step 5

Remove PPE &
Wash Hands Thoroughly

Step 6

Procedure Complete

Click to download full resolution via product page

Caption: Logical workflow for the safe handling of (Z)-9-Tricosene.
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First Aid Measures
In case of accidental exposure, follow these procedures immediately:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, making

sure to lift the upper and lower eyelids. Seek medical attention if irritation persists.[1][2][5]

Skin Contact: Remove contaminated clothing and shoes. Wash the affected skin area with

plenty of soap and water.[5] If skin irritation or an allergic rash occurs, seek medical

attention.[5]

Inhalation: Move the affected person to fresh air. If breathing is difficult, administer oxygen. If

breathing has stopped, provide artificial respiration. Seek medical attention.[1][2]

Ingestion: Do NOT induce vomiting. If the person is conscious and alert, rinse their mouth

with water and have them drink 2-4 cupfuls of water or milk. Never give anything by mouth to

an unconscious person. Seek immediate medical advice.[2]

Spill and Disposal Plan
Emergency Spill Response: The response to a spill depends on its size and location. Always

have a spill kit with absorbent, non-combustible material (e.g., sand, vermiculite) readily

available.[2]

Small Spills:

Alert others in the immediate area.

Wear appropriate PPE, including gloves, goggles, and a lab coat.[2]

Cover the spill with an inert, non-combustible absorbent material.[1][2]

Carefully sweep or scoop the material into a suitable, closed container for disposal.[6]

Clean the spill area with soap and water.

Ensure adequate ventilation.[2]
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Large Spills:

Evacuate all personnel from the immediate area.[10][11]

Alert your supervisor and institutional safety office or emergency services.[10]

Close the door to the affected area and post a warning sign.

Do not re-enter the area until cleared by safety professionals.
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Emergency Response Plan for (Z)-9-Tricosene Spill

Spill Occurs

Assess Spill Size

Small Spill Procedure

Small

Large Spill Procedure

Large

Alert Area Occupants Evacuate Area Immediately

Don PPE

Contain & Absorb with
Inert Material

Collect Waste in
Sealed Container

Decontaminate Area

Response Complete

Notify Supervisor &
Emergency Services

Isolate Area &
Post Warning

Await Professional Response

Click to download full resolution via product page

Caption: Decision workflow for responding to a (Z)-9-Tricosene spill.
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Waste Disposal:

All waste materials, including absorbed spill cleanup materials and contaminated gloves,

must be placed in a suitable, closed container.[6]

Dispose of the chemical and its container in accordance with all local, state, and federal

regulations. This should be done through an approved waste disposal plant.[5]

Do not allow the product to enter drains or waterways.[4][6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b013447#personal-protective-equipment-for-handling-
z-9-tricosene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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